Cas no 65479-47-2 (3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-[(phenylmethyl)thio]-)

• Product Name: 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-[(phenylmethyl)thio]-
• CAS No: 65479-47-2
• MF: C₉H₉N₃OS
• MW: 207.252259969711
• CID: 1699163
• Update Time: 2024-09-03

3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-[(phenylmethyl)thio]-

• Inchi： 1S/C9H9N3OS/c13-8-10-9(12-11-8)14-6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,10,11,12,13)
• InChI Key： XOLVXBSCXULQJM-UHFFFAOYSA-N
• SMILES： N1C(SCC2=CC=CC=C2)=NC(=O)N1

Computed Properties

• Exact Mass: 207.04677

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Melting Point: 182-184 °C
• PSA: 53.49
• pka: 6.72±0.20(Predicted)